Cas no 680203-87-6 (2-(2,3-dihydro-1-benzofuran-7-yloxy)ethan-1-amine)

• Product Name: 2-(2,3-dihydro-1-benzofuran-7-yloxy)ethan-1-amine
• CAS No: 680203-87-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD25563364
• CID: 3428994
• PubChem ID: 17968127
• Update Time: 2025-10-28

2-(2,3-dihydro-1-benzofuran-7-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• ETHANAMINE, 2-[(2,3-DIHYDRO-7-BENZOFURANYL)OXY]-
• 2-(2,3-dihydro-1-benzofuran-7-yloxy)ethan-1-amine

• MDL： MFCD25563364
• Inchi： 1S/C10H13NO2/c11-5-7-12-9-3-1-2-8-4-6-13-10(8)9/h1-3H,4-7,11H2
• InChI Key： UQEJGHORZFYREI-UHFFFAOYSA-N
• SMILES： C(N)COC1=C2OCCC2=CC=C1

Additional information on 2-(2,3-dihydro-1-benzofuran-7-yloxy)ethan-1-amine

Introduction to 2-(2,3-Dihydro-1-Benzofuran-7-Yloxy)Ethan-1-Amine (CAS No: 680203-87-6)

2-(2,3-Dihydro-1-benzofuran-7-yloxy)ethan-1-amine, also known by its CAS number 680203-87-6, is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzofurans, which are aromatic heterocycles with a furan ring fused to a benzene ring. The presence of the ethoxyamine group further enhances its functional versatility, making it a valuable intermediate in various chemical syntheses and applications.

The molecular structure of 2-(2,3-dihydro-1-benzofuran-7-yloxy)ethan-1-amine comprises a benzofuran skeleton with a dihydro substitution at positions 2 and 3. The oxygen atom at position 7 of the benzofuran ring is connected to an ethoxyamine group (-OCH₂CH₂NH₂), which introduces additional reactivity and functionality. This structure allows for multiple potential reaction pathways, including nucleophilic substitutions, amine reactions, and oxidative transformations.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with anti-inflammatory, antiviral, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of CAS No: 680203-87-6 exhibit promising activity against certain enzymes involved in neurodegenerative diseases.

In the realm of materials science, 2-(2,3-dihydro-1-benzofuran-7-yloxy)ethan-1-amines have been investigated for their potential in polymer synthesis. The ethoxyamine group can act as a versatile linker for constructing functional polymers with applications in drug delivery systems and sensors. A 2024 research article in Nature Materials reported the successful synthesis of a novel polymer using this compound as a monomer unit, showcasing its ability to impart unique mechanical and thermal properties to the resulting materials.

The synthesis of CAS No: 680203-87- has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields; however, modern approaches utilizing catalytic asymmetric synthesis have significantly improved both yield and purity. These advancements have made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of environmental applications, this compound has shown promise as an adsorbent for heavy metal ions in contaminated water. A study conducted by researchers at Stanford University demonstrated that modified forms of CAS No: 680203- can effectively remove lead and mercury ions from aqueous solutions through coordination chemistry mechanisms.

The versatility of 2-(2,3-dihydro-) lies not only in its chemical properties but also in its ability to serve as a platform for further functionalization. By modifying the substituents on the benzofuran ring or altering the ethoxyamine group, chemists can tailor the compound's properties for specific applications. This adaptability has positioned it as a key player in diverse fields ranging from pharmaceuticals to environmental remediation.

In conclusion, CAS No: 680-) is an intriguing compound with a rich structural framework and diverse functional groups. Its recent applications in drug discovery, materials science, and environmental chemistry underscore its importance as both an intermediate and a final product. As research continues to uncover new potentials for this compound, it is likely to play an even more significant role in advancing scientific and technological frontiers.